N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea

• IUPAC Name: 1-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-naphthalen-1-ylurea
• InChI: InChI=1S/C21H18N4O3/c1-27-16-11-9-15(10-12-16)20-24-19(28-25-20)13-22-21(26)23-18-8-4-6-14-5-2-3-7-17(14)18/h2-12H,13H2,1H3,(H2,22,23,26)
• InChI Key: GRXMTFIUDIRFKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol

Description

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea, also known as MNNA, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry. MNNA is a synthetic compound that belongs to the family of oxadiazole derivatives.

Mechanism of Action

The mechanism of action of N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various biological processes. N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that play a role in inflammation. N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has also been shown to inhibit the activity of topoisomerase enzymes, which are involved in the replication and transcription of DNA.
Biochemical and Physiological Effects:
N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has been shown to exhibit anti-microbial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has also been shown to exhibit high potency against various biological targets, making it a promising candidate for drug development. However, N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea also has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea also has limited stability under certain conditions, which can affect its biological activity.

Future Directions

There are several future directions for research on N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea. One area of interest is the development of N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea-based drugs for the treatment of cancer and inflammation. N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea can also be used as a tool for studying the mechanism of action of various enzymes and biological processes. Future research can also focus on improving the solubility and stability of N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea to enhance its efficacy in lab experiments. Finally, further studies are needed to fully understand the mechanism of action of N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea and its potential applications in various fields.

Synthesis Methods

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea can be synthesized using a multi-step reaction process that involves the reaction of 4-methoxybenzoyl chloride with hydrazine hydrate to form 4-methoxyphenylhydrazine. This intermediate is then treated with 2-naphthoyl chloride to form N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea. The final product is obtained after purification using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has been extensively studied for its potential applications in medicinal chemistry and biochemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-1-naphthylurea has been tested against various cancer cell lines and has shown promising results in inhibiting the growth of cancer cells.